Cas no 108295-37-0 (4-Methyl-2,2':6',2''-terpyridine)
108295-37-0 structure
Product Name:4-Methyl-2,2':6',2''-terpyridine
CAS No:108295-37-0
MF:C16H13N3
MW:247.294523000717
CID:1185531
Update Time:2024-08-04
4-Methyl-2,2':6',2''-terpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-2,2':6',2''-terpyridine
- 2,2':6',2''-terpyridine, 4-methyl-
- 4-Methyl-2,2':6',2''-terpyridin
- 4-Méthyl-2,2':6',2''-terpyridine
- 2,2':6',2''-Terpyridine, 4-methyl- (9CI)
-
- Inchi: 1S/C16H13N3/c1-12-8-10-18-16(11-12)15-7-4-6-14(19-15)13-5-2-3-9-17-13/h2-11H,1H3
- InChI Key: BOAJWVHGDVCXJY-UHFFFAOYSA-N
- SMILES: C1(C2=NC(C3=NC=CC=C3)=CC=C2)=NC=CC(C)=C1
Computed Properties
- Exact Mass: 247.11109
- Monoisotopic Mass: 247.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7A^2
Experimental Properties
- Density: 1.145
- Boiling Point: 411.5°C at 760 mmHg
- Flash Point: 184.3°C
- Refractive Index: 1.606
- PSA: 38.67
- LogP: 3.51400
- pka: 4.93±0.18(Predicted)
4-Methyl-2,2':6',2''-terpyridine Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
108295-37-0 (4-Methyl-2,2':6',2''-terpyridine) Related Products
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